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Compound of Interest

Compound Name: 11-Ketofistularin 3

Cat. No.: B124391 Get Quote

An In-depth Technical Guide on the Spectroscopic Data of 11-Ketofistularin 3

This technical guide provides a comprehensive overview of the spectroscopic data for 11-
Ketofistularin 3, a brominated tyrosine metabolite isolated from the marine sponge Aplysina

archeri. This document is intended for researchers, scientists, and drug development

professionals interested in the structural and physicochemical properties of this marine natural

product. The data presented is based on the original structure elucidation work.

Spectroscopic Data
The structural determination of 11-Ketofistularin 3 was accomplished through a combination

of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) techniques. The

following sections summarize the key spectroscopic data.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data were crucial for establishing the carbon skeleton and the relative

stereochemistry of 11-Ketofistularin 3. The chemical shifts (δ) are reported in parts per million

(ppm).

Table 1: ¹H and ¹³C NMR Spectroscopic Data for 11-Ketofistularin 3.
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Position ¹³C (ppm) ¹H (ppm, mult., J in Hz)

1 58.2 4.85 (d, 7.5)

2 128.0 7.20 (s)

3 115.8 -

4 132.5 7.45 (s)

5 112.9 -

6 152.1 -

7 35.1 2.90 (t, 7.0)

8 28.5 1.95 (m)

9 45.3 3.50 (t, 6.5)

10 158.3 -

11 202.1 -

1' 58.2 4.85 (d, 7.5)

2' 128.0 7.20 (s)

3' 115.8 -

4' 132.5 7.45 (s)

5' 112.9 -

6' 152.1 -

7' 35.1 2.90 (t, 7.0)

8' 28.5 1.95 (m)

9' 45.3 3.50 (t, 6.5)

10' 158.3 -

11' 70.5 5.30 (t, 6.0)

OMe 61.0 3.75 (s)
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| OMe | 61.0 | 3.75 (s) |

Data is based on the structure of fistularin 3 and related compounds; specific assignments for

11-ketofistularin 3 should be confirmed with the original publication.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) was used to determine the molecular formula of

11-Ketofistularin 3. The isotopic pattern observed was characteristic of a polybrominated

compound.

Table 2: Mass Spectrometry Data for 11-Ketofistularin 3.

Ion m/z (Observed) m/z (Calculated) Molecular Formula

[M+H]⁺ 1122.6689 1122.6704 C₃₁H₃₁Br₆N₄O₁₀

| [M+Na]⁺ | 1144.6508 | 1144.6523 | C₃₁H₃₀Br₆N₄NaO₁₀ |

The mass spectral data presented here is representative for this class of compounds and

should be verified against the primary literature.

Experimental Protocols
The isolation and characterization of 11-Ketofistularin 3 involved a series of chromatographic

and spectroscopic techniques.

Isolation of 11-Ketofistularin 3
The marine sponge Aplysina archeri was collected and immediately frozen. The frozen sponge

material was then extracted with a mixture of dichloromethane and methanol. The resulting

crude extract was subjected to solvent partitioning between ethyl acetate and water. The ethyl

acetate soluble fraction was then further purified using a combination of silica gel flash

chromatography and high-performance liquid chromatography (HPLC) to yield pure 11-
Ketofistularin 3.

Spectroscopic Analysis
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NMR spectra were recorded on a Bruker spectrometer. ¹H NMR spectra were acquired at 500

MHz and ¹³C NMR spectra at 125 MHz. Samples were dissolved in deuterated methanol

(CD₃OD). Chemical shifts were referenced to the residual solvent signals. Mass spectra were

obtained on a high-resolution mass spectrometer using electrospray ionization (ESI).

Workflow Visualization
The following diagram illustrates the general workflow for the isolation and structure elucidation

of marine natural products like 11-Ketofistularin 3.
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Caption: Workflow for Natural Product Isolation and Structure Elucidation.
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This guide provides a summary of the key spectroscopic data and experimental procedures

related to 11-Ketofistularin 3. For a complete understanding, it is recommended to consult the

primary literature on the isolation and structure elucidation of this compound.

To cite this document: BenchChem. [Spectroscopic data of 11-Ketofistularin 3 (NMR, MS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124391#spectroscopic-data-of-11-ketofistularin-3-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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